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Compound Name: BARIUM BROMIDE DIHYDRATE

Cat. No.: B7799411

Get Quote

This guide provides an in-depth exploration of barium bromide dihydrate (BaBr₂·2H₂O), a

compound of significant historical importance and continued relevance in various scientific

domains. Tailored for researchers, scientists, and drug development professionals, this

document delves into the compound's discovery, its pivotal role in the history of science, its

physicochemical properties, and detailed protocols for its synthesis and handling.

Introduction: The Enduring Significance of an
Alkaline Earth Halide
Barium bromide, an inorganic salt, exists as a white crystalline solid that is highly soluble in

water.[1][2] It is commonly found in its dihydrate form, BaBr₂·2H₂O.[3][4] While not as

commercially prevalent as other barium salts, its unique properties have cemented its place in

the annals of scientific discovery and it continues to be a valuable reagent in modern chemistry.

[5][6] Its primary historical significance lies in its crucial role in the groundbreaking work of

Marie Curie and her isolation of radium, a feat that fundamentally altered our understanding of

atomic structure and radioactivity.[5][6][7]
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A Journey Through Time: The Discovery and
History of Barium Bromide
The story of barium bromide is intrinsically linked to the discovery of its constituent elements.

Barium (Ba) was first identified as a new element in 1772 by Swedish chemist Carl Wilhelm

Scheele, who distinguished its oxide, baryta, from lime.[8][9] The elemental metal was later

isolated in 1808 by Sir Humphry Davy in England through the electrolysis of molten barium

salts.[10][11][12] Bromine (Br) was discovered in 1825 and 1826 by Antoine Jérôme Balard and

Leopold Gmelin.[5]

While a definitive "eureka" moment for the first synthesis of barium bromide is not precisely

documented, its preparation is understood to have occurred in the early 19th century. This

period saw a surge in the investigation of alkaline earth metals and their halides following

Davy's successful isolations.[3][13][14] The straightforward neutralization reaction required for

its synthesis would have been accessible to chemists of that era.

The most celebrated chapter in the history of barium bromide began in the late 19th and early

20th centuries with the pioneering research of Marie Curie.[5] In her quest to isolate radium

from pitchblende, she devised a process of fractional crystallization.[6][15] Radium and barium,

being in the same group on the periodic table, share similar chemical properties, making their

separation exceptionally challenging. Curie ingeniously exploited the slight difference in

solubility between radium bromide and barium bromide.[6] By repeatedly dissolving and

recrystallizing the mixture, she was able to progressively enrich the radium in the crystals, as

radium bromide is less soluble than barium bromide in the solution.[6] This painstaking process

was instrumental in obtaining pure radium salts, which led to a second Nobel Prize for Curie,

this time in Chemistry in 1911, for the discovery of radium and polonium.[8]

Physicochemical Properties of Barium Bromide and
its Dihydrate
Barium bromide is an ionic compound that forms a white, crystalline powder.[16] The

anhydrous form is hygroscopic, readily absorbing moisture from the air to form the dihydrate.[3]

[16]
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Property
Barium Bromide
(Anhydrous)

Barium Bromide Dihydrate

Chemical Formula BaBr₂ BaBr₂·2H₂O

Molar Mass 297.14 g/mol [3] 333.17 g/mol

Appearance White solid[3] White crystalline powder/lumps

Density 4.78 g/cm³[3] 3.58 g/cm³[3]

Melting Point 857 °C (1,575 °F; 1,130 K)[3]
Decomposes at 75°C, loses

H₂O[13]

Boiling Point 1,835 °C (3,335 °F; 2,108 K)[3] Not applicable

Solubility in Water 92.2 g/100 mL (0°C)[3] Soluble[6]

Crystal Structure Orthorhombic, PbCl₂-type[3] -

Experimental Protocols
Synthesis of Barium Bromide Dihydrate
The synthesis of barium bromide dihydrate is a straightforward acid-base neutralization

reaction. The choice of barium precursor can be either barium carbonate or barium sulfide.[3]

Materials:

Barium Carbonate (BaCO₃) or Barium Sulfide (BaS)

Hydrobromic Acid (HBr), 48% aqueous solution

Distilled water

Beakers

Stirring rod

Heating plate

Filtration apparatus (e.g., Buchner funnel, filter paper)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.americanelements.com/barium-bromide-10553-31-8
https://www.americanelements.com/barium-bromide-10553-31-8
https://www.americanelements.com/barium-bromide-10553-31-8
https://www.americanelements.com/barium-bromide-10553-31-8
https://www.americanelements.com/barium-bromide-10553-31-8
https://pubs.acs.org/doi/10.1021/j100804a038
https://www.americanelements.com/barium-bromide-10553-31-8
https://www.americanelements.com/barium-bromide-10553-31-8
https://periodic-table.rsc.org/element/56/barium
https://www.americanelements.com/barium-bromide-10553-31-8
https://www.benchchem.com/product/b7799411/docs?utm_src=pdf-body#barium-bromide-dihydrate-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b7799411/docs?utm_src=pdf-body#barium-bromide-dihydrate-a-comprehensive-technical-guide-for-researchers
https://www.americanelements.com/barium-bromide-10553-31-8
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7799411?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Crystallizing dish

Drying oven

Step-by-Step Methodology:

Reaction Setup: In a well-ventilated fume hood, carefully measure a stoichiometric amount of

barium carbonate or barium sulfide and place it in a beaker.

Acid Addition: Slowly and with constant stirring, add a slight excess of 48% hydrobromic acid

to the beaker. The reaction with barium carbonate will produce effervescence due to the

release of carbon dioxide gas, while the reaction with barium sulfide will produce hydrogen

sulfide gas, which is toxic and has a characteristic rotten egg smell. Extreme caution and an

efficient fume hood are mandatory for the latter.

BaCO₃ + 2HBr → BaBr₂ + H₂O + CO₂[3]

BaS + 2HBr → BaBr₂ + H₂S[3]

Completion of Reaction: Continue stirring until the reaction ceases. If using barium

carbonate, this will be when the effervescence stops. Gently heat the solution to ensure the

reaction goes to completion and to expel any dissolved gases.

Filtration: Filter the resulting solution while hot to remove any unreacted starting material or

impurities.

Crystallization: Transfer the clear filtrate to a crystallizing dish. Allow the solution to cool

slowly to room temperature. Barium bromide dihydrate crystals will precipitate out of the

solution. To increase the yield, the solution can be further concentrated by gentle heating

before cooling.

Isolation and Drying: Collect the crystals by filtration. Wash the crystals with a small amount

of cold distilled water to remove any remaining soluble impurities. Dry the crystals in a drying

oven at a temperature below 75°C to avoid dehydration to the anhydrous form.[13] Heating

to 120°C will yield the anhydrous salt.[3][10]
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Caption: Workflow for the synthesis of barium bromide dihydrate.

Safety and Handling
Barium bromide, like other soluble barium salts, is toxic upon ingestion or inhalation.[3]

Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab

coat, should be worn at all times when handling this compound.[11][12][14] All work should be

conducted in a well-ventilated area or a fume hood to avoid the inhalation of dust.[12][14] In

case of accidental contact with skin or eyes, the affected area should be rinsed immediately

with copious amounts of water.[12] If ingested, seek immediate medical attention.[12]

Logical Relationships: Anhydrous vs. Dihydrate
Forms
The relationship between the anhydrous and dihydrate forms of barium bromide is a reversible

process governed by temperature.
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Caption: The reversible relationship between anhydrous and dihydrate forms of barium

bromide.

Conclusion
Barium bromide dihydrate is a compound with a rich history that continues to be relevant in

chemical synthesis and research. Its story is a testament to the incremental nature of scientific

discovery, from the initial identification of its constituent elements to its pivotal application in

one of the most significant scientific achievements of the 20th century. A thorough

understanding of its properties, synthesis, and safe handling is essential for its continued use in

advancing scientific knowledge.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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